Cas no 875-30-9 (1,3-Dimethylindole)

1,3-Dimethylindole is a heterocyclic organic compound with the molecular formula C₁₀H₁₁N. It serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and dyes. The compound's rigid indole backbone, combined with its methyl substituents, enhances its reactivity and stability, making it suitable for selective functionalization. Its applications include use as a precursor in the synthesis of biologically active molecules and as a building block for complex heterocyclic systems. The product is characterized by high purity and consistent quality, ensuring reliable performance in research and industrial processes. Proper handling and storage under inert conditions are recommended to maintain its integrity.
1,3-Dimethylindole structure
1,3-Dimethylindole structure
Product Name:1,3-Dimethylindole
CAS No:875-30-9
MF:C10H11N
MW:145.201042413712
MDL:MFCD00030239
CID:721451
PubChem ID:70130
Update Time:2025-11-02

1,3-Dimethylindole Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dimethyl-1H-indole
    • 1,3-Dimethylindole
    • 1H-Indole,1,3-dimethyl-
    • Indole, 1,3-dimethyl-
    • 1H-Indole, 1,3-dimethyl-
    • NAPPMSNSLWACIV-UHFFFAOYSA-N
    • NT347J42P8
    • N-Methylscatole
    • 1-Methylskatole
    • NSC6231
    • 1,3-dimethyl-1h indole
    • 1,3-Dimethyl-1H-indole #
    • Indole, 1,3-dimethyl- (8CI)
    • 1H-Indole, 1,3-dimethyl- (9CI)
    • ST24036810
    • Q27285040
    • 1,3-Dimethyl-1H-indole (ACI)
    • Indole, 1,3-dimethyl- (7CI, 8CI)
    • 3-Methyl-N-methylindole
    • NSC 6231
    • AKOS004118415
    • MFCD00030239
    • AS-56995
    • SCHEMBL146530
    • 875-30-9
    • NSC-6231
    • AKOS BC-1858
    • NS00022858
    • 1H-Indole, 1,3-dimethyl-(9CI)
    • DTXCID80158851
    • DB-354182
    • EINECS 212-872-1
    • CS-0147139
    • Indole, 1,3-dimethyl-(8CI)
    • DTXSID80236360
    • D70578
    • UNII-NT347J42P8
    • MDL: MFCD00030239
    • Inchi: 1S/C10H11N/c1-8-7-11(2)10-6-4-3-5-9(8)10/h3-7H,1-2H3
    • InChI Key: NAPPMSNSLWACIV-UHFFFAOYSA-N
    • SMILES: C1C=C2C(C)=CN(C2=CC=1)C

Computed Properties

  • Exact Mass: 145.089
  • Monoisotopic Mass: 145.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.9
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.0472 (rough estimate)
  • Melting Point: 142°C
  • Boiling Point: 258.55°C
  • Flash Point: 111°C
  • Refractive Index: 1.5000 (estimate)

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1,3-Dimethylindole Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Sodium hydride Solvents: Tetrahydrofuran ;  30 min, 0 °C
1.2 Solvents: Tetrahydrofuran ;  0 °C; 12 h, rt
Reference
Design, synthesis and biological evaluation of novel 2-sulfonylindoles as potential anti-inflammatory therapeutic agents for treatment of acute lung injury
Xia, Qinqin ; et al, European Journal of Medicinal Chemistry, 2018, 160, 120-132

Production Method 2

Reaction Conditions
1.1 Reagents: 3,3-Dimethyl-1-butene ,  Sodium hydride Catalysts: Di-μ-chlorotetrakis(η2-ethene)diiridium ,  1,1′-(4S)-[4,4′-Bi-1,3-benzodioxole]-5,5′-diylbis[1,1-bis[3,5-bis(1,1-dimethylet… Solvents: Mesitylene ;  1 h, 150 °C
Reference
Tandem C-H Transformations by a Single Iridium Catalyst: Direct Access to Indoles and Indolines from o-Alkyl-N-methylanilines
Ohmura, Toshimichi ; et al, ACS Catalysis, 2020, 10(5), 3152-3157

Production Method 3

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Tetrabutylammonium iodide ,  Ruthenium(2+), tris(1,10-phenanthroline-5,6-dione-κN1,κN10)-, (OC-6-11)-, hexafl… Solvents: Acetonitrile ;  24 h, rt
Reference
Replacement of Stoichiometric DDQ with a Low Potential o-Quinone Catalyst Enabling Aerobic Dehydrogenation of Tertiary Indolines in Pharmaceutical Intermediates
Li, Bao; et al, Organic Letters, 2019, 21(4), 1176-1181

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine ,  Triphenylphosphine Catalysts: Palladium diacetate Solvents: Acetonitrile
Reference
The intramolecular Heck reaction
Link, J. T., Organic Reactions (Hoboken, 2002, 60,

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine ,  Palladium diacetate Solvents: Acetonitrile
Reference
Ring closure selectivity of the intramolecular Heck reaction
Ha, Hyun-Joon; et al, Bulletin of the Korean Chemical Society, 1998, 19(8), 818-819

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ,  Tetrahydrofuran ;  0 °C; 30 min, 0 °C
1.2 0 °C; 12 h, 0 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Iron Catalysis of C(sp3)-H Azidation Using a Heteroarene Radical Cation Strategy
Ji, A. Young; et al, Organic Letters, 2023, 25(9), 1541-1546

Production Method 7

Reaction Conditions
Reference
Alkylation of indoles utilizing their thallium(I) salts
Banerji, Avijit; et al, Indian Journal of Chemistry, 1975, 13(9),

Production Method 8

Reaction Conditions
1.1 Reagents: 1-Methylnaphthalene Catalysts: Zinc chloride ;  rt → 150 °C; 7 h, 150 °C; 150 °C → 120 °C
Reference
Study on Fischer indole synthesis catalyzed by hollow molecular sieves
Hu, Xianchao; et al, Henan Huagong, 2005, 22(6), 25-26

Production Method 9

Reaction Conditions
1.1 Reagents: Tetrabutylammonium hexafluorophosphate Solvents: Acetonitrile ;  rt
Reference
Electroreductive desulfurative transformations with thioethers as alkyl radical precursors
Kuzmin, Julius; et al, ChemRxiv, 2023, 1, 1-17

Production Method 10

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  1 h, 0 °C; 4 h, rt
1.2 Reagents: Ethyl acetate ,  Potassium sodium tartrate Solvents: Water
Reference
Mn(III)-based oxidative cyclization of N-aryl-3-oxobutanamides. Facile synthesis and transformation of substituted oxindoles
Kikue, Nobutaka; et al, Heterocycles, 2015, 90(1), 540-562

Production Method 11

Reaction Conditions
1.1 Solvents: Acetonitrile ;  overnight, rt
1.2 Reagents: Water ;  rt
Reference
Palladium-catalyzed nucleomethylation of alkynes for synthesis of methylated heteroaromatic compounds
Yang, Xi; et al, Chemical Science, 2022, 13(34), 10095-10102

Production Method 12

Reaction Conditions
Reference
Indole derivatives. VI. Reaction between monobromoacetone and primary and secondary aromatic amines
Janetzky, E. F. J.; et al, Recueil des Travaux Chimiques des Pays-Bas et de la Belgique, 1946, 65, 193-202

Production Method 13

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide ,  1,1,3,3-Tetramethyldisiloxane Catalysts: Bis(1,5-cyclooctadiene)nickel ,  1H-Imidazolium, 1,3-dicyclohexyl-, tetrafluoroborate(1-) (1:1) Solvents: Toluene ;  10 h, 110 °C; 110 °C → rt
1.2 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  rt; rt → 65 °C; 2 h, 65 °C
Reference
Exhaustive Reduction of Esters Enabled by Nickel Catalysis
Cook, Adam; et al, Journal of the American Chemical Society, 2020, 142(18), 8109-8115

Production Method 14

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide ;  1 h, rt
1.2 rt; 24 h, rt
Reference
Palladium(II)-Catalyzed C3-Selective Friedel-Crafts Reaction of Indoles with Aziridines
Yin, Jie Xiang; et al, Asian Journal of Organic Chemistry, 2016, 5(11), 1368-1377

Production Method 15

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  5 min, cooled; 1 h, 0 °C
1.2 5 min, 0 °C; 0 °C → rt
1.3 Reagents: Water
Reference
Remarkably reactive dihydroindoloindoles via palladium-catalyzed dearomatization
Bedford, Robin B.; et al, Chemical Communications (Cambridge, 2011, 47(12), 3649-3651

Production Method 16

Reaction Conditions
1.1 Catalysts: Tris(pentafluorophenyl)borane Solvents: Methyl-d3benzene ;  rt → 120 °C; 14.5 h, 120 °C
Reference
Frustrated Lewis Pair Catalyzed Dehydrogenative Oxidation of Indolines and Other Heterocycles
Maier, Alexander F. G.; et al, Angewandte Chemie, 2016, 55(40), 12219-12223

Production Method 17

Reaction Conditions
1.1 Reagents: 2-Butenenitrile Catalysts: Triruthenium dodecacarbonyl ,  BIPHEP Solvents: 2-Methyl-2-butanol ;  rt
1.2 Catalysts: Zinc chloride ;  rt; 3 h, 130 °C
Reference
From Alcohols to Indoles: A Tandem Ru Catalyzed Hydrogen-Transfer Fischer Indole Synthesis
Porcheddu, Andrea; et al, Organic Letters, 2012, 14(23), 6112-6115

Production Method 18

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Tetrabutylammonium chloride ,  Palladium diacetate Solvents: Dimethylformamide ;  48 h, 25 °C
Reference
Palladium(II) acetate
Grennberg, Helena; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2015, 1, 1-35

Production Method 19

Reaction Conditions
Reference
Nickel-Catalyzed Asymmetric Friedel-Crafts Propargylation of 3-Substituted Indoles with Propargylic Carbonates Bearing an Internal Alkyne Group
Miyazaki, Yusuke; et al, Organic Letters, 2020, 22(5), 2049-2053

Production Method 20

Reaction Conditions
1.1 Reagents: 3,3-Dimethyl-1-butene ,  Sodium hydride Catalysts: Di-μ-chlorotetrakis(η2-ethene)diiridium ,  1,1′-(4S)-[4,4′-Bi-1,3-benzodioxole]-5,5′-diylbis[1,1-bis[3,5-bis(1,1-dimethylet… Solvents: Mesitylene ;  1 h, 150 °C
Reference
Tandem C-H Transformations by a Single Iridium Catalyst: Direct Access to Indoles and Indolines from o-Alkyl-N-methylanilines
Ohmura, Toshimichi ; et al, ACS Catalysis, 2020, 10(5), 3152-3157

Production Method 21

Reaction Conditions
1.1 Solvents: Water ,  1-Hexyl-3-methylimidazolium bromide ;  15 min, 240 °C; cooled
Reference
Unique versatility of ionic liquids as clean decarboxylation catalyst cum solvent: a metal- and quinoline-free paradigm towards synthesis of indoles, styrenes, stilbenes and arene derivatives under microwave irradiation in aqueous conditions
Sharma, Abhishek; et al, Advanced Synthesis & Catalysis, 2008, 350(18), 2910-2920

Production Method 22

Reaction Conditions
1.1 Reagents: Tetrabutylammonium hexafluorophosphate Solvents: Acetonitrile ;  rt
Reference
Electroreductive Desulfurative Transformations with Thioethers as Alkyl Radical Precursors
Kuzmin, Julius ; et al, Angewandte Chemie, 2023, 62(39),

Production Method 23

Reaction Conditions
1.1 Solvents: Acetonitrile ;  rt
1.2 Reagents: Water ;  rt
Reference
Detosylative (Deutero)alkylation of Indoles and Phenols with (Deutero)alkoxides
Zhu, Ming-Hui; et al, Organic Letters, 2019, 21(17), 7073-7077

Production Method 24

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  1 h, 0 °C; 4 h, rt
1.2 Reagents: Ethyl acetate ,  Potassium sodium tartrate Solvents: Water
Reference
Mn(III)-based oxidative cyclization of N-aryl-3-oxobutanamides. Facile synthesis and transformation of substituted oxindoles
Kikue, Nobutaka; et al, Heterocycles, 2015, 90(1), 540-562

Production Method 25

Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  2 h, 0 °C
Reference
Reductive aromatization of oxindoles to 3-substituted indoles
Mandal, Tirtha; et al, Tetrahedron Letters, 2020, 61(28),

Production Method 26

Reaction Conditions
1.1 Reagents: 3,3-Dimethyl-1-butene ,  Sodium hydride Catalysts: Di-μ-chlorotetrakis(η2-ethene)diiridium ,  1,1′-(4S)-[4,4′-Bi-1,3-benzodioxole]-5,5′-diylbis[1,1-bis[3,5-bis(1,1-dimethylet… Solvents: Mesitylene ;  24 h, 150 °C
Reference
Tandem C-H Transformations by a Single Iridium Catalyst: Direct Access to Indoles and Indolines from o-Alkyl-N-methylanilines
Ohmura, Toshimichi ; et al, ACS Catalysis, 2020, 10(5), 3152-3157

Production Method 27

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Methanol ;  0.1 h, rt
1.2 Catalysts: Amberlyst 15 Solvents: Acetone ,  Water ;  rt → 45 °C; 12 h, 45 °C
1.3 Catalysts: Amberlyst 15 Solvents: Toluene ;  0.75 h, reflux
Reference
Metal and Oxidant Free Construction of Substituted- and/or Polycyclic Indoles: A Useful Alternative to Bischler and Related Syntheses
Mari, Giacomo ; et al, European Journal of Organic Chemistry, 2020, 2020(33), 5411-5424

Production Method 28

Reaction Conditions
1.1 Reagents: Tosylhydrazine Solvents: Methanol ;  60 °C; 60 °C → rt
1.2 Reagents: Potassium carbonate ,  Hydrogen Catalysts: Palladium ;  rt; 24 h, 65 °C
Reference
N-Tosylhydrazine-mediated deoxygenative hydrogenation of aldehydes and ketones catalyzed by Pd/C
Zhou, Lei; et al, Tetrahedron, 2013, 69(30), 6083-6087

Production Method 29

Reaction Conditions
1.1 Reagents: Lithium methoxide ,  Ammonia borane Catalysts: Titanocene dichloride Solvents: tert-Butyl methyl ether ;  36 h, 120 °C
Reference
Titanium-Catalyzed Exhaustive Reduction of Oxo-Chemicals
Han, Bo; et al, Angewandte Chemie, 2022, 61(46),

Production Method 30

Reaction Conditions
1.1 Reagents: 1,3,5-Trimethyl-1,4-cyclohexadiene ,  Bis(pinacolato)diborane Catalysts: Ethyl isonicotinate Solvents: (Trifluoromethyl)benzene ;  18 h, 120 °C
Reference
Organocatalytic decarboxylative alkylation of N-hydroxy-phthalimide esters enabled by pyridine-boryl radicals
Gao, Liuzhou; et al, Chemical Communications (Cambridge, 2018, 54(82), 11534-11537

Production Method 31

Reaction Conditions
1.1 Reagents: Lithium methoxide ,  Ammonia borane Catalysts: Titanocene dichloride Solvents: tert-Butyl methyl ether ;  36 h, 120 °C
Reference
Titanium-Catalyzed Exhaustive Reduction of Oxo-Chemicals
Han, Bo; et al, Angewandte Chemie, 2022, 61(46),

Production Method 32

Reaction Conditions
Reference
Acid-catalyzed cyclization of α-oxo-anilides to 1,3-dihydro-3-hydroxyindol-2-ones
Aoyama, Hiromu; et al, Journal of the Chemical Society, 1976, (14), 1556-8

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